2,2,3-Tribromobutane
Overview
Description
2,2,3-Tribromobutane is a chemical compound with the molecular formula C4H7Br3 . It has a molecular weight of 294.810 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string:InChI=1S/C4H7Br3/c1-3(5)4(2,6)7/h3H,1-2H3
. This indicates that the molecule consists of a butane backbone with bromine atoms attached to the second and third carbon atoms .
Scientific Research Applications
Synthesis and Structural Studies
A study by Brusso et al. describes the synthesis of tetrathienoanthracene isomers through the Stille coupling, followed by oxidative cyclization. These materials exhibit remarkable thermal stability and photoluminescence, highlighting their potential in electronics and photonics (Brusso et al., 2008).
Molecular Investigations
Hinton and Jaques conducted NMR investigations on alkanes and alkenes, including the study of 2-chloro-1,4-dibromo-1,2,2-trifluorobutane. Their work provided detailed insights into the molecular structure and interactions, beneficial for understanding complex molecular systems (Hinton & Jaques, 1975).
Chemical Reactions and Mechanisms
Shinokubo, Oshima, and Utimoto explored the radical cyclization reaction of vicinal allylsiloxy- and vinylsiloxyhaloalkanes, demonstrating the synthetic versatility of these compounds in organic synthesis (Shinokubo et al., 1997).
Material Science Applications
Zaitseva et al. reported on the synthesis and reaction of 1-allylgermatrane with diazomethane, offering insights into the applications of germanium-containing compounds in material sciences (Zaitseva et al., 1997).
Environmental and Industrial Chemistry
The research by Tanner et al. on the vapor phase bromination of 2-bromobutane, including the formation of 2,2,3-tribromobutane, sheds light on reaction mechanisms relevant to environmental and industrial chemistry (Tanner et al., 1984).
Mechanism of Action
The mechanism of action of 2,2,3-Tribromobutane is not specified in the search results. The mechanism of action generally refers to the specific biochemical interaction through which a substance produces its pharmacological effect, which may not be applicable for this compound as it is primarily used for research purposes .
Properties
IUPAC Name |
2,2,3-tribromobutane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7Br3/c1-3(5)4(2,6)7/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDWNTZIECWWBAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)(Br)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7Br3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70871446 | |
Record name | Butane, 2,2,3-tribromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70871446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.81 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62127-47-3 | |
Record name | 2,2,3-Tribromobutane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62127-47-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Butane, 2,2,3-tribromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062127473 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butane, 2,2,3-tribromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Butane, 2,2,3-tribromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70871446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2,3-tribromobutane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.641 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: The research primarily focuses on the vapor phase bromination of 2-bromobutane. Why is 2,2,3-tribromobutane a significant product in this context, and how does its formation differ from the solution phase reaction?
A1: While the solution phase photobromination of 2-bromobutane yields a relatively controlled product distribution, the vapor phase reaction introduces complexities. This compound, alongside other polybrominated products, becomes more prevalent in the vapor phase, particularly with increasing temperature []. This difference arises from the thermal instability of the β-bromoalkyl radical intermediate. In the vapor phase, this radical can eliminate a bromine atom, forming an alkene. This alkene then participates in further bromination reactions, leading to the observed polybrominated products like this compound. This competing allylic bromination pathway is less significant in the solution phase, explaining the difference in product distribution.
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